Disperse blue 89
Description
Disperse dyes are non-ionic, water-insoluble compounds primarily used for dyeing synthetic textiles like polyester and acetate. These dyes share anthraquinone or azoic backbones, which confer colorfastness and thermal stability .
Properties
CAS No. |
12222-87-6 |
|---|---|
Molecular Formula |
FeO4P |
Synonyms |
Disperse blue 89 |
Origin of Product |
United States |
Comparison with Similar Compounds
Chemical Structures and Key Properties
The following table summarizes critical chemical and physical properties of selected disperse blue dyes:
Key Observations :
- Disperse Blue 79 has the highest molecular weight, enhancing its affinity for dense polyester fibers .
- Disperse Blue 56 contains bromine, improving lightfastness but increasing environmental persistence .
- Disperse Blue 14’s solubility in organic solvents like methanol makes it suitable for non-textile applications .
Alternatives and Substitutes
Safer alternatives compliant with ZDHC MRSL include:
- Reactive Blue 204 (azoic/MFT): Lower COD and higher biodegradability .
Q & A
Q. How can machine learning enhance the prediction of this compound’s environmental fate?
- Methodological Answer : Train random forest models on physicochemical properties (logP, solubility) and environmental descriptors (pH, organic matter). Feature importance analysis identifies dominant factors (e.g., hydrolysis rate). Validate with field data from EU Water Framework Directive monitoring .
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